Cas no 145040-37-5 (Candesartan cilexetil)

• Product Name: Candesartan cilexetil
• CAS No: 145040-37-5
• MF: C₃₃H₃₄N₆O₆
• MW: 610.659667491913
• MDL: MFCD00871371
• CID: 64902
• PubChem ID: 2540
• Update Time: 2025-11-11

Candesartan cilexetil Chemical and Physical Properties

Names and Identifiers

• Candesartan cilexetil
• 1-[[(cyclohexyloxy)carbonyl]oxy]ethyl 2-ethoxy-1-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-benzimidazole-7-carboxylate
• 1-(((Cyclohexyloxy)carbonyl)oxy)ethyl 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate
• Cadesartan cilexetil
• Candesartan Cilexeti
• TCV-116
• 2-Ethoxy-3-[2'-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-benzoimidazole-4-carboxylic acid 1-cyclohexyloxycarbonyloxy-ethyl ester
• TCV116
• 2-ethoxy-1-[[2′-(2H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-1H-Benzimidazole-7-carboxylic acid 1-[[(cyclohexyloxy)carbonyl]oxy]ethyl ester
• TCY 116
• Atacand
• Blopress
• Candestartan
• Candesartanciletexil
• Candesantan Cilexetil
• CANDESARTAN CILEXITIL
• Amias
• Parapres
• Kenzen
• TCV 116
• Candesartan (Cilexetil)
• CANDESARTAN CILEXTIL
• candesartancilexetil
• Candesartan cilexetil [USAN]
• C33H34N6O6
• 1H-Benzimidazolium, 7-carboxy-1-(2-((cyclohexylcarbonyl)oxy)ethyl)-2-ethoxy-1-(2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)-, hydroxide, inner salt, (+-)-
• 2-Ethoxy-3-[2'-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-benzoimidazole-4-carboxylic acid 1-cyclohexyloxycar
• (+-)-1-Hydroxyethyl 2-ethoxy-1-(p-(o-1H-tetrazol-5-ylphenyl)benzyl)-7-benzimidazolecarboxylate, cyclohexyl carbonate (ester)
• Spectrum_001707
• CANDESARTAN CILEXETIL (MART.)
• Candesartan cilexetil, United States Pharmacopeia (USP) Reference Standard
• C2635
• Candesartan cilexetil- Bio-X
• CANDESARTAN CILEXETIL (USP MONOGRAPH)
• H212/91
• DTXCID50239
• NSC758697
• NS00006138
• CANDESARTAN CILEXETIL [JAN]
• Camptothecine, Antibiotic for Culture Media Use Only
• 1-{[(cyclohexyloxy)carbonyl]oxy}ethyl 2-ethoxy-1-{[2'-(1H-1,2,3,4-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl]methyl}-1H-1,3-benzodiazole-7-carboxylate
• AB01274805_02
• CANDESARTAN CILEXETIL [EP MONOGRAPH]
• HMS1922J09
• Candesartan cilexetil (Atacand)
• L006257
• KBio2_002187
• (+/-)-1-(cyclohexyloxycarbonyloxy)ethyl 2-ethoxy-1-[2'-(1H-tetrazol-5-yl) biphenyl-4-yl]methylbenzimidazole-7-carboxylate
• Spectrum2_000485
• Candesartan 1-(((cyclohexyloxy)carbonyl)oxy)ethyl ester
• Candesartan cilexetil for peak identification, European Pharmacopoeia (EP) Reference Standard
• HMS3651I08
• Atacand (TN)
• C07709
• CANDESARTAN CILEXETIL [MART.]
• 1-(Cyclohexyloxycarbonyloxy)ethyl-2-ethoxy-1-[[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl]benzimidazol-7-carboxylate
• BCP9000480
• 1-{[(cyclohexyloxy)carbonyl]oxy}ethyl 2-(ethyloxy)-1-{[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-1H-benzimidazole-7-carboxylate
• 2-Ethoxy-3-[2''-(2H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-benzoimidazole-4-carboxylic acid 1-cyclohexyloxycarbonyloxy-ethyl ester
• BRD-A65671304-001-02-6
• AC-204
• Candesartan 1-[[(cyclohexyloxy)carbonyl]oxy]ethyl ester
• SCHEMBL40831
• 1261393-19-4
• KBio2_004755
• Ratacand
• BCP22050
• CHEMBL1014
• Candesartan Cilexetil, Pharmaceutical Secondary Standard; Certified Reference Material
• BSPBio_002691
• D00626
• KBioSS_002187
• NCGC00095123-01
• BDBM50318907
• 1H-Benzimidazole-7-carboxylic acid, 2-ethoxy-1-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-, 1-(((cyclohexyloxy)carbonyl)oxy)ethyl ester, (+-)-
• BC164274
• NCGC00095123-16
• SW220041-1
• 1-(((Cyclohexyloxy)carbonyl)oxy)ethyl1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate
• 1-cyclohexyloxycarbonyloxyethyl 2-ethoxy-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylate
• CANDESARTAN CILEXETIL [VANDF]
• DS-1302
• AB01274805_03
• SY051248
• AKOS015894954
• Z1515383338
• KBio2_007323
• R85M2X0D68
• SBI-0206767.P001
• Candesartan cilexetil (JP17/USP)
• AM90293
• SPECTRUM1504261
• AB01274805-01
• AKOS015920180
• 1H-BENZIMIDAZOLE-7-CARBOXYLIC ACID, 2-ETHOXY-1-((2'-(1H-TETRAZOL-5-YL)(1,1'-BIPHENYL)-4-YL)METHYL)-, 1-(((CYCLOHEXYLOXY)CARBONYL)OXY)ETHYL ESTER, (+/-)-
• SR-05000001976-1
• Spectrum4_001124
• DTXSID5020239
• s2037
• 145040-37-5
• NCGC00095123-05
• 2-Ethoxy-3-[2''-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-benzoimidazole-4-carboxylic acid 1-cyclohexyloxycarbonyloxy-ethyl ester
• CANDESARTAN CILEXETIL [USP-RS]
• SMR003500784
• SPBio_000349
• Candesartan cilexetil, European Pharmacopoeia (EP) Reference Standard
• 1H-Benzimidazole-7-carboxylic acid, 2-ethoxy-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-, 1-[[(cyclohexyloxy)carbonyl]oxy]ethyl ester
• HY-17505
• SR-05000001976
• 2-ETHOXY-1-[[2'-(2H-TETRAZOL-5-YL)[1,1'-BIPHENYL]-4-YL]METHYL]-1H-BENZIMIDAZOLE-7-CARBOXYLIC ACID 1-[[(CYCLOHEXYLOXY)CARBONYL]OXY]ETHYL ESTER
• AB07617
• CANDESARTAN 1-(((CYCLOHEXYLOXY)CARBONYL)OXY)ETHYL ESTER [MI]
• Pharmakon1600-01504261
• BRD-A65671304-001-03-4
• NCGC00095123-10
• EN300-118698
• Candesartan cilexetil for system suitability, European Pharmacopoeia (EP) Reference Standard
• (+/-)-1-(cyclohexyloxycarbonyloxy)ethyl 2-ethoxy-1-[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methylbenzimidazole-7-carboxylate
• MLS004774127
• KBio3_001911
• Candesartan Celexetil Ester
• CCG-39530
• Q-200786
• NSC-758697
• NCGC00255218-01
• UNII-R85M2X0D68
• KS-1147
• CANDESARTAN CILEXETIL (USP-RS)
• CANDESARTAN CILEXETIL (EP MONOGRAPH)
• HMS2093E20
• DB00796
• 1-cyclohexyloxycarbonyloxyethyl 2-ethoxy-3-[[4-[2-(2h-tetrazol-5-yl)phenyl]phenyl] methyl]benzimidazole-4-carboxylate
• GTPL8352
• 1-(cyclohexylocarbonyloxy)ethyl-2-ethoxy-1-(2'-(1H-tetrazol-5-yl)biphenyl-4-yl)-1H-benzimidazole-7-carboxylate
• MFCD00871371
• Candesartan cilexetil , 97%
• Candesartan hexetil
• GHOSNRCGJFBJIB-UHFFFAOYSA-N
• NSC 758697
• CANDESARTAN CILEXETIL [USP MONOGRAPH]
• CANDESARTAN CILEXETIL [ORANGE BOOK]
• Tox21_302202
• (+/-)-1-HYDROXYETHYL 2-ETHOXY-1-(P-(O-1H-TETRAZOL-5-YLPHENYL)BENZYL)-7-BENZIMIDAZOLECARBOXYLATE, CYCLOHEXYL CARBONATE (ESTER)
• 2-ethoxy-3-[2'-(1h-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3h-benzoimidazole-4-carboxylic acid 1-cyclohe
• NCGC00095123-02
• Racanda
• KBioGR_001607
• NCGC00095123-03
• Spectrum3_000996
• FT-0602914
• CANDESARTAN CILEXETIL [WHO-DD]
• CCG-222334
• 1-(cyclohexyloxycarbonyloxy)ethyl 1-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate
• Candesartan Cilexetil-d11
• Candesartan cilexetil, >=98% (HPLC)
• (+/-)1-HYDROXYETHYL 2-ETHOXY-1-(P-(O-1H-TETRAZOL-5-YLPHENYL)BENZYL)-7-BENZIMIDAZOLECARBOXYLATE, CYCLOHEXYL CARBONATE (ESTER)
• 1-(((cyclohexyloxy)carbonyl)oxy)ethyl 1-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate
• CHEBI:3348
• Spectrum5_001462
• CAS-145040-37-5
• Q27075664
• Candesartan cilexetil for system suitability
• Candesartan cilexetil for peak identification
• Candesartan cilexetil?
• BRD-A65671304-001-08-3
• 1-{[(cyclohexyloxy)carbonyl]oxy}ethyl 2-ethoxy-1-{[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-1H-benzimidazole-7-carboxylate
• STL451065
• Candesartan cilexetil (JP18/USP)
• BRD-A65671304-001-07-5

• MDL： MFCD00871371
• Inchi： 1S/C33H34N6O6/c1-3-42-32-34-28-15-9-14-27(31(40)43-21(2)44-33(41)45-24-10-5-4-6-11-24)29(28)39(32)20-22-16-18-23(19-17-22)25-12-7-8-13-26(25)30-35-37-38-36-30/h7-9,12-19,21,24H,3-6,10-11,20H2,1-2H3,(H,35,36,37,38)
• InChI Key： GHOSNRCGJFBJIB-UHFFFAOYSA-N
• SMILES： O(C(=O)OC(C)OC(C1=CC=CC2=C1N(C(=N2)OCC)CC1C=CC(C2=CC=CC=C2C2N=NNN=2)=CC=1)=O)C1CCCCC1

Computed Properties

• Exact Mass: 610.25400
• Monoisotopic Mass: 610.254
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 45
• Rotatable Bond Count: 13
• Complexity: 962
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143
• XLogP3: 7

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Melting Point: 157.0 to 163.0 deg-C
• Boiling Point: 843.3°C at 760 mmHg
• Flash Point: 463.8±37.1 °C
• Refractive Index: 1.665
• Solubility: DMSO: ≥15mg/mL
• PSA: 143.34000
• LogP: 6.31910
• Merck: 1739
• λmax: 304(EtOH)(lit.)
• Sensitiveness: Sensitive to heat
• Solubility: DMSO: ≥15mg/mL

Candesartan cilexetil Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H361-H400
• Warning Statement： P273-P281
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-50-48/20-61
• Safety Instruction： S26; S36
• RTECS：DD6672500
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Candesartan cilexetil

Candesartan cilexetil and its significance in modern pharmaceuticals

Candesartan cilexetil (CAS No. 145040-37-5) is a widely recognized pharmaceutical compound that has garnered significant attention in the field of cardiovascular medicine. As a member of the angiotensin II receptor blocker (ARB) class, it plays a pivotal role in managing conditions such as hypertension and heart failure. The compound's efficacy and safety profile have made it a cornerstone in therapeutic strategies worldwide.

The molecular structure of Candesartan cilexetil is characterized by its specific chemical composition, which includes a tetrazole ring and a carboxylate group. These structural features contribute to its high affinity for the angiotensin II type 1 (AT1) receptor, thereby inhibiting the binding of angiotensin II to this receptor. This mechanism of action leads to vasodilation, reduced aldosterone secretion, and ultimately, decreased blood pressure. The compound's effectiveness is further enhanced by its prodrug nature; cilexetil is rapidly converted to candesartan in the body, ensuring prolonged pharmacological activity.

In recent years, research has delved deeper into the therapeutic applications of Candesartan cilexetil. Studies have highlighted its potential in managing not only hypertension but also chronic heart failure. A notable clinical trial demonstrated that patients with heart failure and reduced ejection fraction experienced improved outcomes when treated with Candesartan cilexetil compared to placebo. This finding underscores the compound's importance in cardiovascular therapeutics.

The pharmacokinetic properties of Candesartan cilexetil are another area of interest. The drug exhibits linear pharmacokinetics over a wide dose range, allowing for flexible dosing regimens. Its bioavailability is high, and it is well-tolerated by most patients. Additionally, Candesartan cilexetil does not require dose adjustment in patients with renal impairment, making it suitable for a broad patient population.

Advances in drug delivery systems have also contributed to the optimization of Candesartan cilexetil therapy. New formulations, such as extended-release tablets, have been developed to enhance patient compliance and reduce the frequency of dosing. These innovations have improved the overall treatment experience for patients with hypertension and heart failure.

The role of Candesartan cilexetil in combination therapy cannot be overstated. It has been shown to synergize effectively with other antihypertensive agents, such as diuretics and beta-blockers, leading to better blood pressure control. This combinatorial approach is particularly beneficial for patients with resistant hypertension or those at high risk for cardiovascular complications.

Emerging research also suggests that Candesartan cilexetil may have additional therapeutic benefits beyond its primary indications. Studies are exploring its potential role in protecting against vascular remodeling and reducing the risk of cardiovascular events. These findings open up new avenues for further investigation and could expand the therapeutic applications of this compound.

The safety profile of Candesartan cilexetil has been extensively evaluated through numerous clinical trials and post-marketing surveillance studies. The most commonly reported adverse effects are mild to moderate in severity and include dizziness, fatigue, and hyperkalemia. These side effects are generally manageable and do not necessitate discontinuation of the drug in most cases.

In conclusion, Candesartan cilexetil (CAS No. 145040-37-5) remains a vital component in modern cardiovascular medicine. Its efficacy, safety, and versatility make it an indispensable tool for healthcare professionals managing hypertension and heart failure. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, the compound is poised to play an even greater role in improving patient outcomes worldwide.